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Compound of Interest

Compound Name: JT010

Cat. No.: B1673095

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of JT010, a potent and selective agonist of the Transient Receptor Potential
Ankyrin 1 (TRPA1) channel.[1][2][3] Adherence to these guidelines is crucial for ensuring the
accuracy and reproducibility of experimental results.

Introduction

JT010 is a small molecule agonist of the TRPAL ion channel, with a reported EC50 of 0.65 nM.
[1][3] It activates the TRPA1 channel by covalently binding to the Cys621 residue. Due to its
high potency and selectivity, JT010 is a valuable tool in research areas such as pain,
inflammation, and respiratory diseases. Accurate preparation of stock solutions is the first
critical step in any experiment involving this compound.

Chemical and Physical Properties

A summary of the key chemical and physical properties of JT010 is provided in the table below.
This information is essential for accurate calculations and solution preparation.
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Property Value References
Molecular Formula C16H19CIN203S

Molecular Weight 354.85 g/mol

CAS Number 917562-33-5

Appearance Light yellow to yellow solid

Purity >98% (HPLC)

Solubility Data

The solubility of JT010 in common laboratory solvents is critical for preparing appropriate stock
solutions. It is important to use fresh, anhydrous solvents to achieve maximum solubility, as
hygroscopic solvents can significantly reduce the solubility of the compound.

Solvent Solubility Notes

Use of fresh DMSO is
recommended as it is
hygroscopic. Sonication may
DMSO >71 mg/mL (=200.08 mM) be required for complete
dissolution at higher
concentrations (e.g., 100

mg/mL).

Ethanol >36 mg/mL

Water Insoluble

Experimental Protocols

This protocol describes the preparation of a 10 mM stock solution of JT010 in Dimethyl
Sulfoxide (DMSO).

Materials:

e JT010 powder
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e Anhydrous, molecular biology grade DMSO
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e \ortex mixer

e Sonicator (optional)

o Pipettes and sterile filter tips

Procedure:

o Equilibrate JT010: Allow the vial of JT010 powder to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation of moisture.

» Weigh JT010: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of JT010 powder. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.549 mg of JT010 (Molecular Weight = 354.85 g/mol ).

e Add Solvent: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the JT010 powder. For the example above, add 1 mL of DMSO.

o Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the
compound is completely dissolved. If necessary, sonicate the solution in a water bath for 5-
10 minutes to aid dissolution. Visually inspect the solution to ensure there are no visible
particles.

 Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).

Note on Hygroscopic Solvents: DMSO is hygroscopic and can absorb moisture from the air,
which may reduce the solubility of JT010. It is highly recommended to use a fresh, unopened
bottle of anhydrous DMSO or to use DMSO from a bottle that has been properly stored to
minimize moisture absorption.
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Visualization of Experimental Workflow and
Signaling Pathway

The following diagram illustrates the key steps in the preparation of a JT010 stock solution.
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Caption: Workflow for JT010 Stock Solution Preparation.
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JT010 exerts its biological effects through the activation of the TRPA1 ion channel. The
diagram below provides a simplified representation of this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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